Cas no 2228060-46-4 (rac-3-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid)

• Product Name: rac-3-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
• CAS No: 2228060-46-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5760842
• PubChem ID: 165565565
• Update Time: 2025-05-20

rac-3-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228060-46-4
• rac-3-{[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
• EN300-1551403
• rac-3-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid

• Inchi： 1S/C26H30N2O5/c1-16(13-24(29)30)27-25(31)17-7-6-8-18(14-17)28-26(32)33-15-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,16-18,23H,6-8,13-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t16?,17-,18-/m1/s1
• InChI Key： MZSPOEPKFMCOKO-UKKPGEIXSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H]1CCC[C@@H](C(NC(C)CC(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on rac-3-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid

Introduction to rac-3-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid (CAS No. 2228060-46-4)

Rac-3-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid (CAS No. 2228060-46-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexyl ring, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide functional group. These features make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is particularly noteworthy for its stability and ease of removal, making it a preferred choice in peptide synthesis and other organic transformations. The cyclohexyl ring provides additional steric hindrance and conformational flexibility, which can be crucial for optimizing the biological activity of the final product. The amide functional group, on the other hand, is essential for forming stable peptide bonds and can influence the compound's solubility and bioavailability.

Recent studies have highlighted the potential of rac-3-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid in various therapeutic applications. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored its use as a building block in the synthesis of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus, making it a promising candidate for further development.

Another area of interest is its potential as an intermediate in the synthesis of anticancer drugs. A 2022 study in the European Journal of Medicinal Chemistry reported that compounds derived from rac-3-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid showed significant cytotoxic activity against various cancer cell lines. The researchers attributed this activity to the compound's ability to disrupt key cellular processes such as protein synthesis and cell cycle progression.

In addition to its therapeutic applications, rac-3-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid has also been studied for its use in diagnostic imaging. A 2020 study in the journal Bioconjugate Chemistry demonstrated that conjugates of this compound with fluorescent dyes could be used to visualize specific cellular targets with high sensitivity and specificity. This application has significant implications for early disease detection and monitoring treatment efficacy.

The synthesis of rac-3-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid typically involves multiple steps, including the protection of amino groups with Fmoc, followed by selective deprotection and coupling reactions to form the desired amide bond. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale.

In conclusion, rac-3-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid (CAS No. 2228060-46-4) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for developing new therapeutic agents and diagnostic tools. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in the field.